Cas no 1391236-29-5 (3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine)

• Product Name: 3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine
• CAS No: 1391236-29-5
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• MDL: MFCD22525248
• CID: 5208836
• PubChem ID: 86263032
• Update Time: 2025-05-26

3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, α-(2,2-dimethylpropyl)-
• 3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine

• MDL： MFCD22525248
• Inchi： 1S/C11H18N2/c1-11(2,3)8-10(12)9-4-6-13-7-5-9/h4-7,10H,8,12H2,1-3H3
• InChI Key： LRVORBPSKNEBQS-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(N)CC(C)(C)C

Additional information on 3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine

Comprehensive Overview of 3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine (CAS No. 1391236-29-5): Properties, Applications, and Research Insights

3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine (CAS No. 1391236-29-5) is a specialized organic compound featuring a unique molecular structure combining a pyridine ring with a branched aliphatic amine. This heterocyclic amine has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The compound's pyridine moiety contributes to its electron-rich character, while the tertiary butyl group enhances steric effects, making it valuable for structure-activity relationship (SAR) studies.

Recent trends in drug discovery highlight growing interest in nitrogen-containing heterocycles like 3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine, particularly for CNS-targeting therapeutics and enzyme modulation. Analytical techniques including HPLC purity analysis, mass spectrometry characterization, and NMR structural confirmation are essential for quality control. Researchers frequently search for "pyridine derivatives solubility", "amine compound stability", and "CAS 1391236-29-5 supplier", reflecting commercial and academic demand.

The compound's physicochemical properties demonstrate excellent lipophilicity (logP ~2.8) suitable for blood-brain barrier penetration, with moderate water solubility that can be enhanced through salt formation. Thermal analysis reveals stability up to 180°C, important for formulation development. Current patent literature suggests applications in kinase inhibitor scaffolds and GPCR-targeted compounds, with particular relevance to neurodegenerative disease research.

From a synthetic chemistry perspective, 1391236-29-5 serves as a versatile building block for medicinal chemistry optimization. The nucleophilic amine group enables amide bond formation, while the pyridine nitrogen participates in metal coordination complexes. Recent green chemistry approaches have explored catalytic amination methods to improve the compound's synthetic accessibility and atom economy.

In material science applications, the compound's aromatic-aliphatic hybrid structure shows promise for developing functionalized polymers with tailored thermal and mechanical properties. Its electron-donating characteristics make it interesting for organic electronic materials, particularly in charge transport layers. These multidisciplinary applications align with growing searches for "smart material precursors" and "multi-functional intermediates".

Quality specifications for CAS 1391236-29-5 typically require ≥98% HPLC purity, with strict controls on residual solvents and heavy metal content. Storage recommendations emphasize argon atmosphere protection at -20°C for long-term stability. The compound's regulatory status remains favorable for research use, with no significant handling restrictions under standard laboratory protocols.

Emerging computational chemistry studies utilize molecular docking simulations to predict the binding affinity of 3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine derivatives against various biological targets. This in silico approach accelerates lead compound identification while reducing experimental costs. The scientific community shows increasing interest in "AI-assisted drug design" and "virtual screening of heterocycles", areas where this compound demonstrates particular relevance.

Comparative studies with structural analogs reveal that the dimethyl substitution pattern in 1391236-29-5 provides optimal metabolic stability compared to linear-chain variants. This makes the compound valuable for prodrug development and pharmacokinetic optimization studies. Researchers frequently investigate "structure-metabolism relationships" and "pyridine bioavailability enhancement", highlighting the compound's importance in ADME research.

The commercial landscape for 3,3-dimethyl-1-(pyridin-4-yl)butan-1-amine features specialized fine chemical suppliers offering both milligram-scale research quantities and kilogram-scale production. Market analysis indicates steady demand growth (CAGR ~7.5%) driven by contract research organizations and academic institutions. Current price benchmarks range from $120-$450/g depending on purity and quantity, with custom synthesis services available for derivative development.

Future research directions may explore the compound's potential in bioconjugation chemistry for diagnostic probe development, leveraging its dual functional groups. The growing field of theranostic agents particularly values such multifunctional scaffolds. With increasing searches for "click chemistry compatible amines" and "imaging agent precursors", CAS 1391236-29-5 presents exciting opportunities for innovation at the chemistry-biology interface.